Cas no 129230-02-0 (Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI))

• Product name: Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI)
• CAS No: 129230-02-0
• MF: C₃₁H₄₃N₃O₁₀
• MW: 617.687229394913
• CID: 160703
• PubChem ID: 462400

Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methylester (9CI)
• [1,4-bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl N-(2,2-dimethylpropyl)carbamate
• N,N'-Di-(3',4',5'-trimethoxybenzoyl)-2-N''-tert-amylcarbamoyloxymethylpiperazine
• (2,2-Dimethyl-propyl)-carbamic acid 1,4-bis-(3,4,5-trimethoxy-benzoyl)-piperazin-2-ylmethyl ester
• Carbamic acid, (2,2-dimethylpropyl)-, (1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl)methyl ester
• BDBM50046965
• Carbamic acid, N-(2,2-dimethylpropyl)-, [1,4-bis(3,4,5-trimethoxybenzoyl)-2-piperazinyl]methyl ester
• 129230-02-0
• CHEMBL269134
• DTXSID10926343
• [1,4-Bis(3,4,5-trimethoxybenzoyl)piperazin-2-yl]methyl hydrogen (2,2-dimethylpropyl)carbonimidate

• Inchi： InChI=1S/C31H43N3O10/c1-31(2,3)18-32-30(37)44-17-21-16-33(28(35)19-12-22(38-4)26(42-8)23(13-19)39-5)10-11-34(21)29(36)20-14-24(40-6)27(43-9)25(15-20)41-7/h12-15,21H,10-11,16-18H2,1-9H3,(H,32,37)
• InChI Key： ZJUIACXULIBYQJ-UHFFFAOYSA-N
• SMILES： CC(CNC(OCC1CN(C(C2=CC(OC)=C(OC)C(OC)=C2)=O)CCN1C(C1=CC(OC)=C(OC)C(OC)=C1)=O)=O)(C)C

Computed Properties

• Exact Mass: 617.29499
• Monoisotopic Mass: 617.29484458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 918
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 134.33